Cas no 2872-66-4 (p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside)

p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside is a synthetic glycoside derivative widely used as a substrate in enzymatic assays, particularly for studying β-galactosidase activity. The acetyl-protected hydroxyl groups enhance stability and solubility in organic solvents, facilitating its use in synthetic and analytical applications. The p-nitrophenyl moiety allows for convenient spectrophotometric detection upon enzymatic cleavage, enabling precise quantification of enzyme kinetics. This compound is valued for its high purity and consistent performance in biochemical research, making it a reliable tool for investigating glycosidase mechanisms and carbohydrate metabolism. Its well-defined structure ensures reproducibility in experimental results, supporting advancements in glycobiology and enzymology.

p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside structure

2872-66-4 structure

Product Name:p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside

CAS No:2872-66-4

MF:C₂₀H₂₃NO₁₂

MW:469.39612698555

CID:282611

PubChem ID:259575

Update Time:2025-06-09

p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

- b-D-Galactopyranoside,4-nitrophenyl, 2,3,4,6-tetraacetate
- p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside
- [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- p-Nitrophenyl 2,3,4,
- (2R,3S,4S,5R,6S)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- 4-nitrophenyl 2,3,4,6-tetra-o-acetyl-
- A-D-galactopyranoside
- p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-
- FT-0672907
- NSC89590
- AKOS001176177
- 1-(4-Nitrophenyl)-2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside
- [3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- F1507-0106
- Z154666266
- [3, 4, 5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- 2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- AKOS016291271
- FT-0672910
- FT-0672909
- Pentonic acid, 2-acetyl-2,3-dideoxy-5-O-(phenylmethyl)-, .gamma.-lactone (9CI)
- FT-0672906
- [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- NSC-89590
- FT-0672916
- NSC89591
- NSC-89591
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetylhexopyranoside
- 1094684-29-3
- (4-NITRO)PHENYL-2,3,4,6-TETRA-O-ACETYL-alpha-D-GALACTOPYRANOSIDE
- DTXSID70863043
- 2872-66-4
- 4'-NITROPHENYL TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
- p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside
- Inchi： 1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3
- InChI Key： BEUISCKWILNFIL-UHFFFAOYSA-N
- SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 469.12200
Monoisotopic Mass: 469.12202517g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 11
Complexity: 742
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 170Å²

Experimental Properties

PSA: 169.48000
LogP: 1.57990

p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N505715-100mg	p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside	2872-66-4		100mg	$ 161.00	2023-09-06
TRC	N505715-1g	p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside	2872-66-4		1g	$ 1286.00	2023-09-06